4-ethyl-N'-(1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide

• IUPAC Name: 4-ethyl-N'-[1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide
• InChI: InChI=1S/C21H20N6O/c1-3-15-7-9-16(10-8-15)21(28)26-25-19-18-12-24-27(20(18)23-13-22-19)17-6-4-5-14(2)11-17/h4-13H,3H2,1-2H3,(H,26,28)(H,22,23,25)
• InChI Key: XBIHNGCVLJTZIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NNC2=C3C=NN(C3=NC=N2)C4=CC=CC(=C4)C
• Molecular Formula: C21H20N6O
• Molecular Weight: 372.4 g/mol
• CAS No.: 890953-32-9

Description

4-ethyl-N'-(1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide is a useful research compound. Its molecular formula is C21H20N6O and its molecular weight is 372.432. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-Inflammatory Applications

• A study synthesized a series of pyrazolopyrimidines, evaluating them for cytotoxic and 5-lipoxygenase inhibition activities. This research highlights the potential of these compounds in cancer treatment and as anti-inflammatory agents (Rahmouni et al., 2016).
• Another research explored 2-Phenylpyrazolo[1,5-a]pyrimidin-7-ones for their anti-inflammatory properties. They found certain derivatives showing high activity with a better therapeutic index than standard drugs, and notably, devoid of ulcerogenic activity (Auzzi et al., 1983).

Antiviral Applications

• Research on benzamide-based 5-aminopyrazoles and their derivatives showed significant antiviral activities against bird flu influenza H5N1, suggesting their potential in antiviral therapies (Hebishy et al., 2020).

Antimicrobial and Antitubercular Applications

• A study on pyrazolo[3,4-d]pyrimidine-based inhibitors demonstrated promising activities against Gram-positive bacteria, including Staphylococcus aureus, positioning these compounds as potential antimicrobial agents (Ali et al., 2003).
• Another investigation synthesized nitrogen-rich piperazine-pyrimidine-pyrazole hybrids, identifying compounds with potent activity against Mycobacterium tuberculosis. This suggests their applicability in treating tuberculosis (Vavaiya et al., 2022).

Insecticidal Applications

• A study synthesized heterocycles incorporating a thiadiazole moiety, assessing their insecticidal effects against the cotton leafworm, Spodoptera littoralis. This indicates potential applications in agriculture and pest control (Fadda et al., 2017).